Cas no 102879-22-1 (2-iodo-1,5-dimethoxy-3-methylbenzene)

2-iodo-1,5-dimethoxy-3-methylbenzene structure
102879-22-1 structure
Product Name:2-iodo-1,5-dimethoxy-3-methylbenzene
CAS No:102879-22-1
MF:C9H11IO2
MW:278.086915254593
CID:1134590
PubChem ID:13843397
Update Time:2025-04-20

2-iodo-1,5-dimethoxy-3-methylbenzene Chemical and Physical Properties

Names and Identifiers

    • 2-iodo-1,5-dimethoxy-3-methylbenzene
    • 2-iodo-3,5-dimethyloxytoluene
    • 2-iodo-3,5-dimethoxy-toluene
    • 2-iodo-3,5-dimethoxytoluene
    • 2-Jod-3,5-dimethoxy-toluol
    • Benzene, 2-iodo-1,5-dimethoxy-3-methyl-
    • SureCN10051169
    • AGN-PC-00O73T
    • ACMC-20m5ul
    • CTK0D8829
    • 2-iodo-3,5-dimethyloxytoluene; 2-iodo-3,5-dimethoxy-toluene; 2-iodo-3,5-dimethoxytoluene; 2-Jod-3,5-dimethoxy-toluol; Benzene, 2-iodo-1,5-dimethoxy-3-methyl-; SureCN10051169; AGN-PC-00O73T; ACMC-20m5ul; CTK0D8829;
    • DTXSID30551090
    • 102879-22-1
    • SCHEMBL10051169
    • Inchi: 1S/C9H11IO2/c1-6-4-7(11-2)5-8(12-3)9(6)10/h4-5H,1-3H3
    • InChI Key: BPHOSJMNUVESAT-UHFFFAOYSA-N
    • SMILES: IC1C(=CC(=CC=1C)OC)OC

Computed Properties

  • Exact Mass: 277.98038g/mol
  • Monoisotopic Mass: 277.98038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 141
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 278.09g/mol
  • XLogP3: 2.9
  • Topological Polar Surface Area: 18.5Ų

2-iodo-1,5-dimethoxy-3-methylbenzene Pricemore >>

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